2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3,4-dimethoxyphenyl)methyl]-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H29FN2O3/c1-27-21-8-7-17(13-22(21)28-2)14-24-10-11-25(19(16-24)9-12-26)15-18-5-3-4-6-20(18)23/h3-8,13,19,26H,9-12,14-16H2,1-2H3
• InChI Key: VAVWJRHRWPVVEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3F)OC
• Molecular Formula: C22H29FN2O3
• Molecular Weight: 388.5 g/mol

Description

2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "DBFP" and has shown promise in various areas of research, including neuroscience and pharmacology. In

Mechanism of Action

The mechanism of action of 2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This means that it blocks the activity of dopamine at these receptors, which can have a range of effects on the brain and body. Additionally, DBFP has been shown to have some affinity for other receptors, including serotonin and adrenergic receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol are complex and depend on a range of factors, including the dose and route of administration. Some of the effects that have been observed in animal studies include changes in locomotor activity, alterations in dopamine and serotonin levels in the brain, and changes in heart rate and blood pressure. However, more research is needed to fully understand the effects of this compound on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments is its specificity for dopamine receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, there are also some limitations to using this compound, including its relatively short half-life and the fact that it can be difficult to administer in vivo.

Future Directions

There are many potential future directions for research on 2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol. Some of these include:
1. Further investigation of the mechanism of action of this compound, including its interactions with other receptors and neurotransmitters.
2. Development of new synthetic methods for producing DBFP that are more efficient and scalable.
3. Exploration of the potential therapeutic uses of this compound for the treatment of neurological disorders.
4. Investigation of the potential use of DBFP as a tool for drug discovery and development.
5. Examination of the effects of this compound on other physiological processes, such as immune function and inflammation.
Overall, 2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a promising compound for scientific research with many potential applications. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves a multi-step process that requires specialized equipment and expertise. The first step is the synthesis of 3,4-dimethoxybenzaldehyde, which is then reacted with 2-fluorobenzylamine to form the intermediate product. This intermediate is then reacted with piperazine to form the final product, 2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol. The overall synthesis process is complex and requires careful attention to detail to ensure a high yield and purity of the final product.

Scientific Research Applications

2-[4-(3,4-dimethoxybenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol has shown promise in various areas of scientific research. One of the main applications of this compound is in neuroscience research, where it has been used to study the role of dopamine receptors in the brain. DBFP has also been studied for its potential use as a therapeutic agent for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, this compound has been investigated for its potential use as a tool for drug discovery and development.